Cas no 62558-08-1 (1,2-Benzenedimethanol,4-fluoro-)

• Product Name: 1,2-Benzenedimethanol,4-fluoro-
• CAS No: 62558-08-1
• MF: C₈H₉FO₂
• MW: 156.154266119003
• MDL: MFCD01573178
• CID: 517809
• PubChem ID: 345390
• Update Time: 2025-04-19

1,2-Benzenedimethanol,4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol,4-fluoro-
• [4-fluoro-2-(hydroxymethyl)phenyl]methanol
• 1,2-BIS(HYDROXYMETHYL)-4-FLUOROBENZENE
• 1,2-Bishydroxymethyl-4-fluorobenzene
• 2-hydroxymethyl-5-fluoro-phenylmethanol
• 4-Fluoro-1,2-Benzenedimethanol
• 4-fluoro-2-(hydroxymethyl)benzyl alcohol
• 4-Fluorphthalylalkohol
• AC1L82O1
• CTK8J6964
• NSC403012
• PubChem2198
• SureCN3309883
• MFCD01573178
• CS-0380420
• DB-087605
• AB10273
• 62558-08-1
• DTXSID80323087
• (4-Fluoro-1,2-phenylene)dimethanol
• SB84189
• NSC-403012
• VLSOAXRVHARBEQ-UHFFFAOYSA-N
• BS-29031
• SCHEMBL3309883
• [5-fluoro-2-(hydroxymethyl)phenyl]methanol
• AKOS006279823

• MDL： MFCD01573178
• Inchi： 1S/C8H9FO2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,10-11H,4-5H2
• InChI Key： VLSOAXRVHARBEQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C=1)CO

Computed Properties

• Exact Mass: 156.05867
• Monoisotopic Mass: 156.05865769 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 156.15
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 288.6 °C at 760 mmHg
• Flash Point: 128.3 °C
• Refractive Index: 1.558
• PSA: 40.46
• LogP: 0.81030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols